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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215 Get Quote

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der

Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen zur

Reinigung von rohem Calciumphosphid (Ca₃P₂). Angesichts der hohen Reaktivität und

Toxizität des Materials ist die Einhaltung strenger Sicherheitsprotokolle von größter Bedeutung.

Häufig Gestellte Fragen (FAQs)
F1: Welche sind die häufigsten Verunreinigungen in rohem Calciumphosphid?

Technisches Calciumphosphid enthält häufig Verunreinigungen wie Calciumphosphit

(Ca₃(PO₃)₂) und Calciumphosphat (Ca₃(PO₄)₂).[1][2][3] Bei unsachgemäßer Handhabung oder

Lagerung kann es auch zu einer Oberflächenoxidation kommen, die zur Bildung von

Calciumoxid (CaO) führt. Eine weitere mögliche Verunreinigung ist Calciumcarbid (CaC₂),

insbesondere wenn es in der Nähe hergestellt wird.[1][2]

F2: Warum ist eine inerte Atmosphäre bei der Handhabung von Calciumphosphid so wichtig?

Calciumphosphid reagiert heftig mit Wasser und Feuchtigkeit aus der Luft unter Bildung von

hochgiftigem und hochentzündlichem Phosphingas (PH₃).[1][4] Diese Reaktion stellt eine

ernsthafte Sicherheitsgefahr dar. Daher müssen alle Manipulationen mit Calciumphosphid
unter einer trockenen, inerten Atmosphäre (z. B. Argon oder Stickstoff) in einer Handschuhbox

oder mit Schlenk-Techniken durchgeführt werden.

F3: Welche Reinigungsmethode ist für rohes Calciumphosphid am effektivsten?
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Aufgrund des hohen Schmelzpunktes von Calciumphosphid (~1600 °C) und der Tatsache,

dass die gängigen Verunreinigungen (Phosphate, Oxide) eine geringere Flüchtigkeit

aufweisen, ist die Vakuumsublimation die am besten geeignete Methode zur Reinigung.[4][5]

Bei diesem Verfahren wird das rohe Material unter hohem Vakuum erhitzt, wodurch das reinere

Calciumphosphid direkt vom festen in den gasförmigen Zustand übergeht und an einer

gekühlten Oberfläche wieder als reiner Feststoff abgeschieden wird.

F4: Kann ich Calciumphosphid durch Umkristallisation reinigen?

Nein, eine Umkristallisation ist nicht praktikabel. Calciumphosphid ist in gängigen

organischen Lösungsmitteln unlöslich und reagiert mit protischen Lösungsmitteln wie Wasser

oder Alkoholen.[4]
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Problem Mögliche Ursache(n) Lösungsvorschläge

Geringe Ausbeute an

sublimiertem Produkt

Sublimationstemperatur zu

niedrig; Vakuum nicht

ausreichend; Zu kurze

Sublimationsdauer.

Erhöhen Sie schrittweise die

Temperatur des Heizmantels;

Überprüfen Sie das

Vakuumsystem auf Lecks und

stellen Sie sicher, dass die

Vakuumpumpe ihre volle

Leistung erbringt; Verlängern

Sie die Dauer des

Sublimationsprozesses.

Das sublimierte Produkt ist

immer noch verunreinigt

Sublimationstemperatur zu

hoch, was zum Mitreißen von

Verunreinigungen mit höherem

Dampfdruck führt;

Unzureichende

Temperaturdifferenz zwischen

der heißen und der kalten

Zone.

Reduzieren Sie die

Sublimationstemperatur, um

die Selektivität zu erhöhen;

Stellen Sie eine effiziente

Kühlung des Kühlfingers

sicher.

Produkt zersetzt sich während

des Erhitzens

Vorhandensein von reaktiven

Verunreinigungen; Leck im

Vakuumsystem, das zum

Eintritt von Luft/Feuchtigkeit

führt.

Stellen Sie sicher, dass das

Ausgangsmaterial so trocken

wie möglich ist; Überprüfen

und reparieren Sie alle Lecks

im Vakuumsystem, bevor Sie

mit dem Erhitzen beginnen.

Plötzlicher Druckanstieg

während des Prozesses

Ausgasen von flüchtigen

Verunreinigungen oder

Zersetzungsprodukten (z.B.

PH₃ durch Reaktion mit

Restfeuchtigkeit).

VORSICHT: Dies kann auf

eine gefährliche Reaktion

hindeuten. Brechen Sie die

Heizung sofort ab und lassen

Sie das System unter Vakuum

abkühlen. Entlüften Sie das

System vorsichtig mit einem

inerten Gas in einen Abzug.

Experimentelle Protokolle
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Schlüssel-Experiment: Reinigung von Calciumphosphid
durch Vakuumsublimation
Dieses Protokoll beschreibt die Reinigung von rohem Calciumphosphid im Labormaßstab.

Alle Schritte müssen unter striktem Ausschluss von Luft und Feuchtigkeit durchgeführt werden.

Materialien und Geräte:

Rohes Calciumphosphid

Sublimationsapparatur (hitzebeständiges Glas oder Quarz) mit Kühlfinger

Hochvakuumpumpe (Öldiffusionspumpe oder Turbomolekularpumpe)

Vakuummessgerät (z.B. Pirani- oder Penning-Messgerät)

Heizmantel mit Temperaturregler

Kryofalle (gefüllt mit flüssigem Stickstoff)

Handschuhbox oder Schlenk-Linie mit inerter Gasversorgung (Argon oder Stickstoff)

Methodik:

Vorbereitung der Apparatur: Trocknen Sie alle Teile der Sublimationsapparatur gründlich im

Ofen (bei >120 °C) und bauen Sie sie im heißen Zustand unter Vakuum zusammen. Lassen

Sie sie unter Vakuum abkühlen.

Befüllen der Apparatur: Überführen Sie die Apparatur in eine Handschuhbox. Wägen Sie

eine geeignete Menge (z.B. 5-10 g) rohes Calciumphosphid in den unteren Teil der

Sublimationsapparatur ein.

Zusammenbau und Evakuierung: Setzen Sie den Kühlfinger ein und verschließen Sie die

Apparatur. Schließen Sie die Apparatur an eine Schlenk-Linie an und evakuieren Sie sie

vorsichtig. Schalten Sie die Hochvakuumpumpe ein, um ein Vakuum von < 10⁻³ mbar zu

erreichen. Platzieren Sie eine mit flüssigem Stickstoff gefüllte Kryofalle zwischen der

Apparatur und der Pumpe, um die Pumpe vor flüchtigen Substanzen zu schützen.
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Sublimationsprozess: Beginnen Sie mit der Kühlung des Kühlfingers (Wasser- oder

Kühlmittelkreislauf). Heizen Sie den unteren Teil der Apparatur langsam mit einem

Heizmantel auf. Die genaue Temperatur hängt vom Dampfdruck von Ca₃P₂ ab, aber ein

Startbereich von 600-800 °C unter Hochvakuum ist ein plausibler Ausgangspunkt.

Beobachten Sie die Abscheidung des Produkts am Kühlfinger.

Abschluss und Produktentnahme: Wenn die Sublimation abgeschlossen ist (keine weitere

Abscheidung am Kühlfinger zu beobachten ist), schalten Sie die Heizung aus und lassen Sie

die Apparatur langsam auf Raumtemperatur abkühlen. Brechen Sie das Vakuum, indem Sie

die Apparatur vorsichtig mit inertem Gas belüften. Überführen Sie die Apparatur schnell in

eine Handschuhbox. Kratzen Sie das gereinigte, kristalline Calciumphosphid vorsichtig

vom Kühlfinger ab und überführen Sie es in ein geeignetes, trockenes Lagergefäß.

Quantitative Daten
Da spezifische quantitative Daten für die Reinigung von Calciumphosphid in der

zugänglichen Literatur rar sind, wird die folgende Tabelle als Beispiel für die Charakterisierung

des Materials vor und nach der Reinigung dargestellt.

Parameter
Rohes
Calciumphosphid

Gereinigtes
Calciumphosphid
(nach Sublimation)

Analysemethode

Reinheit (geschätzt) 85-90 % > 99 %
Elementaranalyse

(ICP-OES für Ca, P)

Farbe Rotbraunes Pulver
Dunkelrote bis

schwarze Kristalle
Visuelle Inspektion

Gehalt an

Oxid/Phosphat
Nachweisbar Nicht nachweisbar

Röntgenpulverdiffrakt

ometrie (XRD)

Partikelgröße Feines Pulver Nadelartige Kristalle Mikroskopie

Diagramme
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Vorbereitung (Inerte Atmosphäre)

Sublimationsprozess

Produktgewinnung (Inerte Atmosphäre)

Apparatur trocknen

Rohes Ca₃P₂ einwägen

Evakuieren (< 10⁻³ mbar)

Kühlfinger kühlen

Substanz erhitzen
(z.B. 600-800°C)

Abscheidung am Kühlfinger

System abkühlen

Mit Inertgas belüften

Gereinigtes Ca₃P₂ entnehmen

Click to download full resolution via product page

Bildunterschrift: Experimenteller Arbeitsablauf für die Vakuumsublimation von Ca₃P₂.
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Rohes Ca₃P₂

Enthält Verunreinigungen
(CaO, Ca₃(PO₄)₂, etc.)

Vakuumsublimation anwenden

Ja

Nichtflüchtiger Rückstand
(Verunreinigungen)

Bleibt zurück

Reines, kristallines Ca₃P₂

Sublimiert und kondensiert

Click to download full resolution via product page

Bildunterschrift: Logisches Diagramm des Trennprinzips der Sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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